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Compound of Interest

Compound Name: Chaetoglobosin C

Cat. No.: B1240246

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility, solution preparation, and
biological mechanism of Chaetoglobosin C for research and drug development applications.

Introduction

Chaetoglobosin C is a cytochalasan-type mycotoxin produced by various fungi, notably from
the genus Chaetomium.[1][2] Like other members of the cytochalasan family, its primary
mechanism of action involves the disruption of actin filaments, making it a potent inhibitor of
cellular processes that rely on a dynamic cytoskeleton, such as cell division, migration, and
cytoplasmic cleavage.[2][3][4][5] This property has led to its investigation for various biological
activities, including antifungal, antibacterial, and antitumor effects.[1]

Physicochemical Properties

» Molecular Formula: Cs2H3sN20s[6][7]
e Molecular Weight: 528.7 g/mol [6][7]

o Appearance: White to off-white solid.[6][8]

Solubility Data
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The solubility of Chaetoglobosin C is a critical factor for its use in in vitro and in vivo studies.
The following table summarizes the available solubility data. It is important to note that
Chaetoglobosin C is sparingly soluble in aqueous solutions.

Solvent Solubility Remarks Source
Water ~10 pg/mL Almost insoluble. [5]
While specific

guantitative data is not

readily available,

Chaetoglobosin C is
Ethanol Soluble known to be among 9]

the ethanol-soluble

compounds extracted

from Chaetomium

globosum.

Chaetoglobosin A, a
closely related

Methanol Soluble ) [10]
compound, is soluble

in methanol.

A common solvent for
DMSO Soluble preparing stock [8]

solutions.

Experimental Protocols
Preparation of Stock Solutions

Due to its poor aqueous solubility, it is recommended to prepare a high-concentration stock
solution of Chaetoglobosin C in an organic solvent, which can then be diluted into the
appropriate experimental buffer or medium.

Materials:

e Chaetoglobosin C (solid)
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Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)

Protocol:

Aseptically weigh the desired amount of Chaetoglobosin C powder.

o Add the appropriate volume of DMSO to achieve a stock solution concentration of 1-10 mM.
For example, to prepare a 10 mM stock solution, dissolve 5.29 mg of Chaetoglobosin C in 1
mL of DMSO.

» Vortex the solution thoroughly until the solid is completely dissolved. Gentle warming or brief
sonication can aid in dissolution.

o Store the stock solution in tightly sealed vials at -20°C for up to one month or at -80°C for up
to six months.[6] Avoid repeated freeze-thaw cycles.

Preparation of Working Solutions for Cell-Based Assays

Protocol:

Thaw the stock solution at room temperature.

o Dilute the stock solution to the desired final concentration in the cell culture medium. It is
recommended to perform serial dilutions.

e Important: The final concentration of DMSO in the cell culture medium should not exceed
0.1% to avoid solvent-induced cytotoxicity. A vehicle control (medium with the same final
concentration of DMSO) should be included in all experiments.

» Mix the working solution thoroughly by gentle pipetting or inversion before adding it to the
cells.
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Mechanism of Action and Signaling Pathways

Chaetoglobosin C's primary mode of action is the disruption of actin polymerization. It binds to
the barbed end of actin filaments, inhibiting both the association and dissociation of actin
monomers. This interference with actin dynamics leads to the disruption of the cytoskeleton
and downstream cellular processes.

Some studies have suggested that certain chaetoglobosins may also exert their antitumor
effects through the inhibition of signaling pathways such as the JNK pathway, although this
may be cell-type dependent.[1]

Diagrams of Cellular Effects
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Caption: Mechanism of Chaetoglobosin C on actin polymerization.
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Caption: Potential inhibitory effect of Chaetoglobosin C on the JNK signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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